Cas no 2302778-86-3 (4,4-Difluoro-5-methylideneazepane)

• Product Name: 4,4-Difluoro-5-methylideneazepane
• CAS No: 2302778-86-3
• MF: C₇H₁₁F₂N
• MW: 147.16574883461
• CID: 6139325
• PubChem ID: 165912313
• Update Time: 2025-06-12

4,4-Difluoro-5-methylideneazepane Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-5-methylideneazepane
• EN300-3884754
• 2302778-86-3
• 4,4-Difluoro-5-methylideneazepane

• Inchi： 1S/C7H11F2N/c1-6-2-4-10-5-3-7(6,8)9/h10H,1-5H2
• InChI Key： QRESHQARMDTRHB-UHFFFAOYSA-N
• SMILES： FC1(C(=C)CCNCC1)F

Computed Properties

• Exact Mass: 147.08595568g/mol
• Monoisotopic Mass: 147.08595568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12Ų

Additional information on 4,4-Difluoro-5-methylideneazepane

Introduction to 4,4-Difluoro-5-methylideneazepane (CAS No. 2302778-86-3)

4,4-Difluoro-5-methylideneazepane, identified by its Chemical Abstracts Service (CAS) number 2302778-86-3, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to the azepane class, a heterocyclic structure characterized by a seven-membered ring containing two nitrogen atoms. The presence of fluorine substituents and a methylidene group at the 4-position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 4,4-Difluoro-5-methylideneazepane consists of a central azepane core, which is flanked by two fluorine atoms at the 4-position and a methylidene group at the 5-position. This arrangement imparts a high degree of rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The fluorine atoms, known for their ability to enhance metabolic stability and binding interactions, play a crucial role in modulating the pharmacokinetic properties of this compound.

In recent years, there has been growing interest in azepane derivatives due to their potential applications in treating various neurological and cardiovascular disorders. The structural motif of azepane has been shown to mimic natural amino acid scaffolds, allowing for the development of compounds with improved oral bioavailability and reduced toxicity. The introduction of fluorine atoms further enhances these properties by increasing lipophilicity and reducing metabolic degradation.

One of the most compelling aspects of 4,4-Difluoro-5-methylideneazepane is its versatility as a pharmacophore. Researchers have demonstrated its utility in designing molecules that interact with a wide range of biological targets, including enzymes and receptors involved in pain perception, inflammation, and neurotransmission. The methylidene group at the 5-position provides a handle for further chemical modification, enabling the synthesis of analogs with tailored biological activities.

Recent studies have highlighted the potential of 4,4-Difluoro-5-methylideneazepane in the development of novel therapeutic agents. For instance, researchers have explored its interaction with serotonin receptors, which are implicated in mood disorders such as depression and anxiety. The fluorine substituents have been shown to enhance binding affinity by improving hydrophobic interactions with the receptor pocket. Additionally, the rigid azepane core helps maintain optimal orientation relative to the target site, leading to increased efficacy.

The pharmacokinetic profile of 4,4-Difluoro-5-methylideneazepane has also been thoroughly investigated. Preliminary data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The fluorine atoms contribute to prolonged half-life by reducing enzymatic degradation, while the methylidene group enhances solubility in lipophilic environments. These characteristics make it an attractive candidate for oral administration.

In addition to its potential in central nervous system disorders, 4,4-Difluoro-5-methylideneazepane has shown promise in treating cardiovascular conditions. Its ability to modulate potassium channels has been linked to improved heart rate regulation and blood pressure control. The structural features that enhance binding affinity with these channels make it a valuable scaffold for developing next-generation antihypertensive drugs.

The synthesis of 4,4-Difluoro-5-methylideneazepane involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to introduce fluorine atoms efficiently while maintaining high yields. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the azepane core with minimal side products.

From a computational chemistry perspective, 4,4-Difluoro-5-methylideneazepane has been subjected to extensive molecular modeling studies to elucidate its interactions with biological targets. These studies have provided insights into how structural modifications can optimize binding affinity and selectivity. For example, simulations have revealed that subtle changes in the position or type of substituents can significantly alter receptor binding kinetics.

The safety profile of 4,4-Difluoro-5-methylideneazepane is another critical aspect that has been evaluated through preclinical studies. Toxicological assessments have demonstrated low acute toxicity when administered orally or intravenously at therapeutic doses. Furthermore, long-term studies suggest minimal organ toxicity or carcinogenic potential under controlled conditions.

In conclusion, 4 , 4 - Difluoro - 5 - methylideneazepane ( CAS No . 2302778 - 86 - 3 ) represents an exciting advancement in medicinal chemistry with broad therapeutic implications . Its unique structural features , coupled with favorable pharmacokinetic properties , position it as a promising lead compound for further development . As research continues , additional applications for this versatile scaffold are expected to emerge , contributing to innovation across multiple disease areas .